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Cat. No.: B15812381

Get Quote

For Immediate Implementation: This document provides essential safety protocols and

logistical procedures for the handling and disposal of N-nitroso-olanzapine. All researchers,

scientists, and drug development professionals engaging with this compound must adhere to

the following guidelines to ensure a safe laboratory environment.

N-nitroso-olanzapine is a nitroso derivative of olanzapine, an antipsychotic medication.[1]

While specific toxicological data for N-nitroso-olanzapine is limited, N-nitroso compounds as a

class are known to be potent carcinogens and should be handled with extreme caution.[2] The

following procedures are based on available safety data sheets for N-nitroso-olanzapine and

established best practices for handling highly hazardous N-nitroso compounds.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling N-nitroso-olanzapine to prevent

dermal, ocular, and respiratory exposure.
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PPE Category Specification Rationale

Hand Protection

Double-gloving is required. An

inner nitrile glove with an outer

glove of more resistant

material such as butyl rubber

or SilverShield™ is

recommended.

N-nitroso compounds can

penetrate standard laboratory

gloves. Double-gloving

provides an additional barrier

and reduces the risk of

exposure during glove

removal.

Body Protection
A disposable, solid-front, back-

closing laboratory gown.

Prevents contamination of

personal clothing.

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[3]

Protects against splashes and

aerosols.

Respiratory Protection

A NIOSH-approved N-95 or

higher respirator should be

used when handling the

powder form of the compound

or when there is a potential for

aerosol generation.

Minimizes the risk of inhaling

hazardous particles.

Operational Plan: Handling and Storage
All manipulations of N-nitroso-olanzapine, including weighing, reconstitution, and aliquoting,

must be conducted within a certified chemical fume hood or a glove box to minimize exposure.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Cover

the work surface with disposable absorbent bench paper.

Personal Protective Equipment: Don the required PPE as outlined in the table above.

Weighing: If weighing the solid compound, do so within the fume hood. Use anti-static

weighing paper or a container that can be sealed for transport.
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Solution Preparation: When preparing solutions, add the solvent to the N-nitroso-
olanzapine powder slowly to avoid aerosolization.

Storage: Store N-nitroso-olanzapine in a clearly labeled, sealed container in a designated,

ventilated, and secure area away from incompatible materials. The storage temperature

should be refrigerated (2-8°C) for long-term stability.[4]

Post-Handling: After handling, wipe down the work area within the fume hood with an

appropriate decontamination solution. Remove and dispose of outer gloves and lab coat as

hazardous waste before leaving the work area. Wash hands thoroughly with soap and water.

Disposal Plan
All waste contaminated with N-nitroso-olanzapine must be treated as hazardous waste.

Waste Segregation and Disposal Procedure:

Solid Waste: All disposable items that have come into contact with N-nitroso-olanzapine,

including gloves, bench paper, and pipette tips, must be collected in a dedicated, labeled,

and sealed hazardous waste container. Double-bagging of dry waste is recommended.[5]

Liquid Waste: Collect all liquid waste containing N-nitroso-olanzapine in a clearly labeled,

sealed, and chemically resistant hazardous waste container.

Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

designated sharps container for hazardous chemical waste.

Labeling: All waste containers must be clearly labeled with "HAZARDOUS WASTE," the

chemical name "N-nitroso-olanzapine," and the date of accumulation.[5]

Collection: Arrange for the collection of hazardous waste through your institution's

environmental health and safety (EHS) office. Do not dispose of N-nitroso-olanzapine down

the drain or in regular trash.

Emergency Procedures
Spill Response Workflow
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Immediate Actions

Spill Assessment

Response Protocol

Minor Spill Cleanup Procedure

Evacuate Immediate Area

Alert Colleagues and Supervisor

Secure the Area (if safe to do so)

Assess Size and Nature of Spill

Major Spill?

Contact Environmental Health & Safety (EHS)

Yes

Proceed with Minor Spill Cleanup

No

Don Appropriate PPE

Cover with Absorbent Material

Decontaminate Spill Area

Collect Waste in Hazardous Waste Container

For Disposal

Click to download full resolution via product page

Caption: Logical workflow for responding to an N-nitroso-olanzapine spill.

Decontamination:
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For minor spills, after absorbing the material, the area should be decontaminated. While

specific decontamination procedures for N-nitroso-olanzapine are not well-documented,

methods for other N-nitroso compounds can be adapted. A common approach involves

chemical degradation. One suggested method is the use of a 1:1 solution of hydrobromic acid

and acetic acid.[5] Another option is exposure to UV light, as nitrosamines can be degraded by

UV radiation.[5] Always consult with your institution's EHS for approved decontamination

procedures.

First Aid:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15-20 minutes and seek medical attention.[6] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, lifting

the upper and lower eyelids.[6] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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